Cas no 2098140-81-7 (2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide)

• Product Name: 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide
• CAS No: 2098140-81-7
• MF: C₇H₁₀N₄
• MW: 150.1811003685
• CID: 5042207
• Update Time: 2025-06-08

2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboximidamide
• 1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboximidamide
• 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide

• Inchi： 1S/C7H10N4/c8-7(9)6-4-2-1-3-5(4)10-11-6/h1-3H2,(H3,8,9)(H,10,11)
• InChI Key： RXYHVVWYOYFLBR-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(=N)N)=N1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 179
• XLogP3: 0.2
• Topological Polar Surface Area: 78.6

Additional information on 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide

Introduction to 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide (CAS No. 2098140-81-7) in Modern Chemical and Pharmaceutical Research

2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide, identified by the chemical registration number CAS No. 2098140-81-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the realm of medicinal chemistry and drug discovery. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The presence of a cyclopentane ring fused with a pyrazole moiety, along with the distinctive carboximidamide functional group at the 3-position, endows this molecule with unique chemical and pharmacological properties that make it a promising candidate for further investigation.

The structure-activity relationship (SAR) of 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide has been extensively studied to elucidate its interactions with biological targets. The pyrazole ring is known to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a cyclopentane ring enhances the rigidity of the molecule, which can improve binding affinity to biological targets. Additionally, the carboximidamide group introduces a polar moiety that can interact favorably with hydrophilic regions of proteins, further modulating biological activity.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide has emerged as a compound of interest due to its potential in modulating various disease pathways. For instance, studies have suggested that this molecule may interfere with enzyme inhibition mechanisms by occupying specific binding pockets on target proteins. This has opened up avenues for exploring its utility in treating conditions such as neurodegenerative diseases and autoimmune disorders.

The synthesis of 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions. These techniques not only enhance efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

One of the most compelling aspects of 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide is its potential as a scaffold for drug development. By modifying various functional groups within its structure, chemists can fine-tune its pharmacological properties to achieve desired therapeutic effects. This flexibility has led to numerous derivatives being explored in preclinical studies. For example, modifications at the 5-position of the pyrazole ring have shown promise in enhancing binding affinity to certain receptors while reducing off-target effects.

The pharmacokinetic profile of this compound is another area of active investigation. Understanding how 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide is metabolized and eliminated by the body is crucial for optimizing its therapeutic efficacy and safety. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing its metabolic pathways. These studies have revealed insights into how the compound interacts with enzymes like cytochrome P450 (CYP450), which play a pivotal role in drug metabolism.

In addition to its pharmacological applications, 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide has shown potential in material science and industrial applications. Its unique structural features make it suitable for developing novel polymers and coatings with enhanced durability and chemical resistance. Researchers are exploring ways to incorporate this compound into advanced materials that could be used in aerospace engineering and biomedical devices.

The future directions for research on 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide are vast and exciting. With advancements in computational chemistry and artificial intelligence (AI), virtual screening methods are being employed to identify new derivatives with improved properties. These computational approaches can predict how structural modifications will affect biological activity without the need for extensive experimental trials.

Moreover, 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboximidamide holds promise for addressing unmet medical needs by targeting rare diseases or resistant infections. Its versatility as a chemical scaffold allows researchers to tailor it for specific therapeutic applications. As our understanding of disease mechanisms continues to evolve, this compound will likely play an increasingly important role in developing next-generation therapeutics.